N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzofuran-2-carboxamide
Description
Synthesis Analysis
While there isn’t specific information available on the synthesis of “N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzofuran-2-carboxamide”, there are general strategies for the synthesis of thiophene derivatives . These methods include the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis .Scientific Research Applications
Antibacterial Activity
The search for novel antibacterial agents is critical due to the global issue of microbial resistance. Furan derivatives, including our compound of interest, have gained prominence in medicinal chemistry. Researchers have explored furan-based structures to create innovative antibacterial agents. These compounds exhibit activity against both gram-positive and gram-negative bacteria . Further investigations into the specific mechanisms of action and potential clinical applications are ongoing.
Antifungal Properties
Beyond antibacterial effects, N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzofuran-2-carboxamide shows promise as an antifungal agent. Researchers have synthesized related compounds containing furan and pyrazole scaffolds, demonstrating fungicidal activity against various pathogens, including cucumber downy mildew . Understanding the molecular interactions and optimizing these derivatives could lead to effective antifungal therapies.
Anti-HIV Potential
While not directly related to the compound itself, furan derivatives have been investigated in the context of antiviral activity. For instance, indole derivatives (which share some structural features with furans) have been studied as anti-HIV agents . Although our compound’s direct anti-HIV effects remain unexplored, it highlights the broader potential of furan-based molecules in virology research.
Other Therapeutic Applications
Beyond the mentioned fields, furan derivatives have been explored for various therapeutic purposes, such as anti-ulcer, diuretic, muscle relaxant, and anticancer effects. While direct evidence for our compound’s efficacy in these areas is limited, its structural versatility suggests a wide range of possibilities.
properties
IUPAC Name |
N-[(5-thiophen-2-ylfuran-2-yl)methyl]-1-benzofuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13NO3S/c20-18(16-10-12-4-1-2-5-14(12)22-16)19-11-13-7-8-15(21-13)17-6-3-9-23-17/h1-10H,11H2,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SHFFALCYPNHMHS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(O2)C(=O)NCC3=CC=C(O3)C4=CC=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzofuran-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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